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Compound of Interest

Compound Name: LASSBIio0-1911
Cat. No.: B1193071
Get Quote
\ J

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling LASSBIi0-1911. The following guidelines are based
on general best practices for handling N-acylhydrazone derivatives in a laboratory setting, as a
specific Safety Data Sheet (SDS) for LASSBIi0-1911 is not publicly available. A conservative
approach to safety is therefore recommended.

l. Personal Protective Equipment (PPE)

Standard laboratory PPE is essential to ensure personal safety when handling LASSBio-1911.
The required PPE is determined by a risk assessment of the specific procedures being
performed.[1]
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PPE Category Item Specifications

Chemical-resistant. Check for
Hand Protection Nitrile Gloves and remove any tears or

perforations before use.

) ] Provide protection from
) Safety Glasses with Side )
Eye Protection ) splashes of chemicals or
Shields or Goggles o
liquids.[1]

Protects skin and clothing from

Body Protection Laboratory Coat ] o
potential contamination.[1]
Recommended when handling
) ) Fume Hood or appropriate the compound as a powder or
Respiratory Protection ) ) )
respirator when there is a risk of aerosol
generation.

Il. Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of LASSBio-1911
and the safety of laboratory personnel.

Aspect Guideline

- Handle in a well-ventilated area, preferably
within a chemical fume hood to minimize

Handling inhalation exposure. - Avoid direct contact with
skin, eyes, and clothing. - Prevent dust

formation when working with the solid form.

- Store in a tightly sealed, properly labeled

container. - Keep in a cool, dry, and well-
Storage ] i )

ventilated area away from incompatible

materials.

lll. Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is necessary.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

IV. Disposal Plan

All waste materials contaminated with LASSBIi0-1911 must be disposed of in accordance with

institutional and local regulations for chemical waste.

Waste Type Disposal Procedure
) Collect in a designated, labeled, and sealed
Solid Waste ) )
container for chemical waste.
Collect in a designated, labeled, and sealed
Liquid Waste container for chemical waste. Do not pour down

the drain.

Contaminated PPE

Dispose of as chemical waste in a designated

and labeled container.

Visual Guides

The following diagrams illustrate the recommended workflow for handling LASSBi0-1911 and

the logical relationship of safety precautions.
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Figure 1: Experimental Workflow for Handling LASSBi0-1911
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Figure 1: Experimental Workflow for Handling LASSBi0-1911
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Figure 2: Hierarchy of Safety Controls

Disclaimer: The information provided is based on general laboratory safety principles for N-
acylhydrazone derivatives. As the specific toxicological properties of LASSBi0-1911 are not
fully characterized, it is imperative to handle this compound with caution. Always consult your
institution's safety officer and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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